Cas no 91004-46-5 (3-3(-Nitrophenoxy)propionic Acid)

3-3(-Nitrophenoxy)propionic Acid Properties

Names and Identifiers

• 3-(3-Nitrophenoxy)propionic acid
• 3-(3-nitrophenoxy)Propanoic acid
• 3-<3-Nitro-phenoxy>-propionsaeure
• ghl.PD_Mitscher_leg0.1281
• Propanoic acid, 3-(3-nitrophenoxy)-
• PubChem19207
• SY008327
• AB0027514
• ST24028293
• W9353
• Z397585736
• 91004-46-5
• DS-1145
• EN300-37560
• AKOS000133761
• 3-(3-NITROPHENOXY)PROPIONICACID
• Z240869758
• 3-(3-nitrophenoxy)propanoic acid
• DTXSID40415679
• MFCD09049926
• CS-W003588
• FT-0701621
• 3-(3-NITROPHENOXY)PROPIONIC ACID
• DB-078884
• +Expand

• MDL： MFCD09049926
• InChIKey： XNYOLXUXRGLEAH-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO5/c11-9(12)4-5-15-8-3-1-2-7(6-8)10(13)14/h1-3,6H,4-5H2,(H,11,12)
• SMILES： O(C1=C([H])C([H])=C([H])C(=C1[H])[N+](=O)[O-])C([H])([H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 211.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 211.04807239g/mol
• Heavy Atom Count: 15
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 92.4

Experimental Properties

• LogP: 1.97150
• PSA: 92.35000
• Refractive Index: 1.571
• Boiling Point: 374.8±17.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 180.5℃
• Color/Form: No data available
• Density: 1.4±0.1 g/cm3

3-3(-Nitrophenoxy)propionic Acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning

3-3(-Nitrophenoxy)propionic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%